Cas no 42908-74-7 (3-氟苯基硫代氯甲酸酯)
3-氟苯基硫代氯甲酸酯 structure
3-氟苯基硫代氯甲酸酯 Chemical and Physical Properties
Names and Identifiers
-
- 3-氟苯基硫代氯甲酸酯
- DTXSID101217431
- 3-FLUOROPHENYL CHLOROTHIOFORMATE
- SCHEMBL10628534
- Carbonochloridothioic acid, O-(3-fluorophenyl) ester
- O-(3-fluorophenyl) carbonochloridothioate
- 42908-74-7
- DB-194086
-
- Inchi： InChI=1S/C7H4ClFOS/c8-7(11)10-6-3-1-2-5(9)4-6/h1-4H
- InChI Key： MUCGPGVJQARSMJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 189.9655418g/mol
- Monoisotopic Mass: 189.9655418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 41.3Ų
3-氟苯基硫代氯甲酸酯 Related Literature
-
Hans Raj Bhat,Prashant Gahtori,Surajit Kumar Ghosh,Kabita Gogoi,Anil Prakash,Ramendra K. Singh New J. Chem., 2013,37, 2654-2662
-
Abdel Rahman Abdel Fattah,Sarah Mishriki,Tobias Kammann,Rakesh P. Sahu,Fei Geng Biomater. Sci., 2018,6, 683-694
-
Ayuk M. Ako,Valeriu Mereacre,Wolfgang Wernsdorfer,Ian J. Hewitt,Christopher E. Anson,Annie K. Powell Chem. Commun., 2009, 544-546
-
Wei Li,Lei Wang,Wei Jiang Chem. Commun., 2017,53, 5527-5530
-
Wei Wang,Tao Yan,Shibin Cui,Jun Wan Chem. Commun., 2012,48, 10228-10230
-
Shuang Liu Dalton Trans., 2017,46, 14509-14518
-
Xiaoxia Hu,Jing Dai,Jie Wang,Yaning Tan,Xiangdong Yang,Shuang Yang,Quan Yuan J. Mater. Chem. B, 2017,5, 6794-6800
-
Andriy Taranovskyy,János J. Tomán,Zoltán Erdélyi Phys. Chem. Chem. Phys., 2021,23, 6116-6127
-
10. A bionic paired hydrogen-bond strategy for extending organic π-conjugation to regulate emission†Liming Hong,Fuqing Yu J. Mater. Chem. C, 2021,9, 9142-9146
42908-74-7 (3-氟苯基硫代氯甲酸酯) Related Products
- 337505-63-2(Acetamide,N-(3-chlorophenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-)
- 79600-80-9(4-benzyl-1H-pyrrole-3-carboxylic acid)
- 690987-83-8(N-(4-(((4-(Trifluoromethoxy)phenyl)amino)sulfonyl)phenyl)ethanamide)
- 1806256-55-2(4-Fluoro-3-nitro-6-(trifluoromethoxy)pyridine-2-carboxylic acid)
- 882679-23-4(2-Amino-3-iodo-4-methylbenzoic acid)
- 2171669-71-7(1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indole-2-carboxylic acid)
- 941882-26-4(3-(2-chlorophenyl)-5-1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole)
- 1704120-81-9(1-(4-Bromo-3-fluorobenzyl)-4-ethylpiperazine)
- 2230799-19-4(3-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-inden-1-amine trihydrochloride)
- 921529-49-9(3-4-(naphthalene-1-carbonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:42908-74-7)Carbonochloridothioic acid, O-(3-fluorophenyl) ester (9CI)
Purity:99.9%
Quantity:200kg
Price ($):Inquiry